1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine

• IUPAC Name: 1,3-dimethyl-6-nitro-2H-perimidine
• InChI: InChI=1S/C13H13N3O2/c1-14-8-15(2)12-7-6-10(16(17)18)9-4-3-5-11(14)13(9)12/h3-7H,8H2,1-2H3
• InChI Key: SCPRJXKNFHBUKU-UHFFFAOYSA-N
• Canonical SMILES: CN1CN(C2=CC=CC3=C(C=CC1=C32)[N+](=O)[O-])C
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine is a heterocyclic compound that has gained significant attention in the scientific community due to its unique properties. This compound is synthesized through a complex process, and its mechanism of action has been thoroughly studied. Moreover, it has been found to have several biochemical and physiological effects that make it a promising candidate for various scientific research applications.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine involves the inhibition of various enzymes and proteins that are essential for the survival and growth of microorganisms and cancer cells. This compound has been found to target specific pathways and receptors, making it a potent and selective inhibitor.
Biochemical and Physiological Effects:
1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and modulate the immune response. Additionally, it has been found to have low toxicity and high selectivity, making it a promising candidate for various scientific research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine in lab experiments is its potent and selective activity. This compound has been found to be effective against a wide range of microorganisms and cancer cells, making it a versatile tool for scientific research. However, its complex synthesis method and limited availability can be a limitation for some experiments.

Future Directions

1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine has several potential future directions for scientific research. One of the most promising areas is the development of new antimicrobial and antifungal agents. Additionally, this compound has shown promising results in the treatment of cancer, and further research is needed to explore its potential as a cancer therapy. Moreover, its immunomodulatory properties make it a potential candidate for the treatment of autoimmune disorders. Finally, the development of new and efficient synthesis methods for this compound can expand its use in scientific research.

Scientific Research Applications

1,3-dimethyl-6-nitro-2,3-dihydro-1H-perimidine has been extensively studied for its potential applications in scientific research. It has been found to have antimicrobial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs and therapies.